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Compound of Interest

Compound Name: Acetic acid, scandium(3+) salt

CAS No.: 3804-23-7

Cat. No.: B1581369

Get Quote

Executive Safety Overview
Scandium(III) acetate [Sc(CH₃COO)₃] is a water-soluble rare-earth salt commonly used as a

Lewis acid catalyst, a precursor for sol-gel synthesis of scandium-doped materials, and in

metal-organic framework (MOF) construction.

While rare-earth acetates are generally considered to have lower acute toxicity than their

nitrate or chloride counterparts, they must be treated as potential reproductive toxins and

severe irritants. The acetate ligand introduces organic flammability risks upon decomposition,

and the scandium ion requires strict heavy-metal waste protocols.

Critical Hazard Profile:

Hygroscopic: Rapidly absorbs atmospheric moisture, altering stoichiometry and potentially

clumping.

Irritant: Causes skin, eye, and respiratory tract irritation (H315, H319, H335).
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Reproductive Hazard: Some Safety Data Sheets (SDS) classify scandium salts as suspected

of damaging fertility or the unborn child (H361) [1, 3].

Personal Protective Equipment (PPE) Matrix
This matrix defines the minimum protection required. Do not deviate without a documented risk

assessment.

PPE Category Specification Rationale & Standard

Hand Protection
Nitrile Rubber (Min. thickness

0.11 mm)

Protects against incidental

contact. Latex is permeable to

organic acetate solutions.

Change frequency: Every 2

hours or immediately upon

splash.

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1)

Safety glasses are insufficient

due to the fine, airborne nature

of the powder. Goggles

prevent dust ingress around

the eyes.

Respiratory
N95 (Minimum) or P100

(Recommended)

Required if handling outside a

fume hood. P100 is preferred

for weighing fine powders to

prevent inhalation of

particulates that may carry

heavy metal ions.

Body Protection
Lab Coat (Cotton/Poly blend) +

Closed-toe shoes

Standard barrier protection. If

handling >50g, use Tyvek

sleeves to prevent dust

accumulation on forearms.

Engineering
Fume Hood (Face velocity: 80-

100 fpm)

Mandatory for all weighing and

heating operations to capture

dust and potential acetic acid

vapors during decomposition.
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Operational Handling Protocols
A. Weighing & Transfer Workflow

Context: Scandium acetate is often fluffy and electrostatic.

Control: Use an anti-static gun if available. Minimize air drafts near the balance but maintain

fume hood containment.
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Figure 1: Operational workflow for safe handling and transfer of Scandium(III) acetate.

B. Solution Preparation
Solvent Choice: Water (highly soluble), dilute acetic acid (prevents hydrolysis), or polar

organics (methanol/ethanol).

Hydrolysis Risk: In neutral water, Sc³⁺ can slowly hydrolyze to form insoluble

hydroxides/oxides over time. Best Practice: Acidify the solvent slightly with acetic acid (0.1

M) to maintain stability [1].

Exotherm: Dissolution is generally not highly exothermic, but standard caution applies.

C. Emergency Response
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.

Skin Contact: Brush off loose powder before rinsing. Rinse with soap and water for 15

minutes.

Spill Cleanup:

Do not dry sweep. This generates dust.
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Cover spill with wet paper towels or use a HEPA vacuum.

Place waste in a container labeled "Heavy Metal contaminated with Organics."

Waste Disposal & Deactivation[2][3][4]
Core Principle: Never dispose of scandium salts down the drain. While scandium is not as toxic

as cadmium or lead, it is a heavy metal and persists in the environment.
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Figure 2: Logic flow for compliant disposal of Scandium(III) acetate waste.

Disposal Protocols:
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Aqueous Solutions: Collect in High-Density Polyethylene (HDPE) carboys. Do not mix with

strong oxidizers (e.g., Nitric Acid waste) as the acetate ion can react.

Solid Waste: Bag in double-lined polyethylene bags or screw-top jars.

Labeling: Must explicitly state "Contains Scandium (Heavy Metal)" and "Acetate (Organic)."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

